Cas no 102262-55-5 (2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-imino-)

• Product Name: 2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-imino-
• CAS No: 102262-55-5
• MF: C₂₄H₁₆Cl₂N₄
• MW: 431.31664276123
• CID: 220764
• PubChem ID: 473689
• Update Time: 2025-10-28

2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-imino- Chemical and Physical Properties

Names and Identifiers

• 2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-imino-
• N,5-Bis(4-chlorophenyl)-3,5-dihydro-3-imino-2-phenazinamine
• B 628
• Phenazine,3-(p-chloroanilino)-10-(p-chlorophenyl)-2,10-dihydro-2-imino- (7CI)
• B 628 (pharmaceutical)
• N,5-bis(4-chlorophenyl)-3-iminophenazin-2-amine
• MFCD30186617
• Clofazimine impurity A [EP IMPURITY]
• N,5-bis(4-chlorophenyl)-3-imino-phenazin-2-amine
• SCHEMBL16306601
• AS-76601
• A902564
• 102262-55-5
• N,5-BIS(4-CHLOROPHENYL)-3-IMINO-3,5-DIHYDROPHENAZIN-2-AMINE
• 2-Phenazinamine, N,5-bis(4-chlorophenyl)-3,5-dihydro-3-imino-
• CEA26255
• (4-Chlorophenyl)[5-(4-chlorophenyl)-3-imino(5-hydrophenazin-2-yl)]amine
• Phenazine, 3-(p-chloroanilino)-10-(p-chlorophenyl)-2,10-dihydro-2-imino-
• B-628
• DES-ISOPROPYL CLOFAZIMINE
• H9RD5SBX98
• UNII-H9RD5SBX98
• CHEMBL358684
• DTXSID50878650
• DB-221434

• Inchi： 1S/C24H16Cl2N4/c25-15-5-9-17(10-6-15)28-21-14-22-24(13-19(21)27)30(18-11-7-16(26)8-12-18)23-4-2-1-3-20(23)29-22/h1-14,27-28H
• InChI Key： AFZIPZIQIQTNQE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C2C=CC=CC=2N=C2C=C(C(C=C12)=N)NC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 430.07548
• Monoisotopic Mass: 430.0752019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 280-283 °C (decomposition) (benzene )
• Solubility: Insuluble (3.6E-3 g/L) (25 ºC),
• PSA: 51.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-imino-

Introduction to 2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-imino (CAS No. 102262-55-5) and Its Emerging Applications in Chemical Biology

2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-imino, identified by the Chemical Abstracts Service Number (CAS No.) 102262-55-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. This compound belongs to the phenazine class of heterocyclic aromatic amines, which are well-documented for their broad spectrum of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. The presence of multiple substituents, such as chlorophenyl groups and an imino functional group, enhances its molecular complexity and modulates its interactions with biological targets.

The chemical structure of 2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-imino (CAS No. 102262-55-5) consists of a central phenazine core substituted at the N1 and N5 positions with 4-chlorophenyl groups, and an imino group at the C3 position. This configuration imparts distinct electronic and steric properties that influence its reactivity and binding affinity towards biological macromolecules. The imino group, in particular, serves as a hydrogen bond acceptor and can participate in coordination interactions with metal ions or nucleophilic centers in proteins and nucleic acids.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors for various diseases, particularly cancer and inflammatory disorders. The phenazine scaffold has emerged as a promising pharmacological platform due to its ability to modulate multiple signaling pathways involved in disease progression. Studies have demonstrated that phenazine derivatives exhibit potent activity against kinases, transcription factors, and other enzymes implicated in cancer cell proliferation and survival. Among these derivatives, 2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-imino (CAS No. 102262-55-5) has shown remarkable promise as a lead compound for further drug development.

One of the most compelling aspects of this compound is its potential to interact with protein targets through multiple binding modes. The chlorophenyl groups enhance hydrophobic interactions with lipid-rich regions of proteins, while the imino group facilitates hydrogen bonding with polar residues. This dual-mode binding capability is critical for achieving high affinity and selectivity in drug design. Furthermore, the rigid phenazine core provides structural stability to the molecule, allowing it to maintain optimal conformation during binding interactions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-imino (CAS No. 102262-55-5) with unprecedented accuracy. Molecular docking studies have revealed that this compound can bind to several key enzymes involved in cancer metabolism, such as lactate dehydrogenase (LDH) and hexokinase. By inhibiting these enzymes, the compound may disrupt metabolic pathways that are essential for tumor growth and survival.

The therapeutic potential of 2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-imino (CAS No. 102262-55-5) has been further explored through preclinical studies in various animal models. These studies have demonstrated that the compound exhibits significant anti-proliferative effects on cancer cells while maintaining low toxicity towards normal cells. The mechanism of action appears to involve induction of apoptosis through activation of caspase-dependent pathways. Additionally, the compound has shown promise in reducing inflammation by modulating cytokine production and inhibiting pro-inflammatory enzyme activity.

Another exciting application of this compound is in the field of antimicrobial research. Antibiotic resistance has become a major global health challenge, necessitating the development of novel antimicrobial agents with unique mechanisms of action. Phenazine derivatives have been identified as potent antimicrobial compounds due to their ability to generate reactive oxygen species (ROS) that damage bacterial cell membranes. Studies suggest that 2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-imino (CAS No. 102262-55-5) may also contribute to bacterial killing by disrupting essential cellular processes such as DNA replication and protein synthesis.

The synthesis of 2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-imino (CAS No. 102262-55-5) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between 4-chlorobenzaldehyde derivatives and hydrazine hydrate to form the phenazine core structure followed by functionalization at the N1 and N5 positions with additional 4-chlorophenyl groups. The introduction of the imino group at C3 position typically involves dehydration reactions under acidic or basic conditions.

The analytical characterization of this compound is critical for ensuring its identity and purity before it can be used in biological assays or clinical trials. Techniques such as nuclear magnetic resonance (NMR) spectroscopy provide detailed information about the molecular structure through proton and carbon NMR experiments. Mass spectrometry (MS) is used to confirm molecular weight accuracy while high-performance liquid chromatography (HPLC) ensures high purity levels by separating impurities from the active pharmaceutical ingredient.

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